Cas no 2228425-88-3 (1-methyl-2-2-(propan-2-yl)phenylpiperazine)

• Product Name: 1-methyl-2-2-(propan-2-yl)phenylpiperazine
• CAS No: 2228425-88-3
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 5967105
• PubChem ID: 165865233
• Update Time: 2025-11-04

1-methyl-2-2-(propan-2-yl)phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-2-(propan-2-yl)phenylpiperazine
• EN300-1770183
• 1-methyl-2-[2-(propan-2-yl)phenyl]piperazine
• 2228425-88-3

• Inchi： 1S/C14H22N2/c1-11(2)12-6-4-5-7-13(12)14-10-15-8-9-16(14)3/h4-7,11,14-15H,8-10H2,1-3H3
• InChI Key： SPDHDEZYHOLYFB-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC1C1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-methyl-2-2-(propan-2-yl)phenylpiperazine

1-Methyl-2-(2-(Propan-2-Yl)Phenyl)Piperazine: A Comprehensive Overview

1-Methyl-2-(2-(Propan-2-Yl)Phenyl)Piperazine (CAS No. 2228425-88-3) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its piperazine ring structure substituted with a methyl group and a propan-2-ylphenyl moiety, has garnered attention due to its unique chemical properties and potential for further functionalization. Recent advancements in synthetic methodologies and computational modeling have enhanced our understanding of its structure-function relationships, paving the way for innovative applications.

The synthesis of 1-methyl-2-(propan-2-ylphenyl)piperazine involves a multi-step process that typically begins with the preparation of the piperazine ring. This is followed by selective substitution reactions to introduce the methyl and propan-2-ylphenyl groups. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and purity. For instance, recent studies have highlighted the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such innovations are particularly valuable in large-scale production settings.

One of the most promising areas of research involving CAS No. 2228425-88-3 is its application in drug discovery. Piperazine derivatives are known for their ability to modulate various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. Recent findings suggest that 1-methyl-2-(propan-2-y lphenyl)piperazine exhibits potent activity against certain enzymes involved in neurodegenerative diseases, such as acetylcholinesterase. This makes it a potential lead compound for developing treatments for Alzheimer's disease and related conditions.

In addition to its pharmacological applications, 1-methyl-2-(propan-2-y lphenyl)piperazine has shown promise in materials science. Its rigid structure and ability to form hydrogen bonds make it an ideal candidate for designing self-assembled monolayers (SAMs) and stimuli-responsive materials. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly enhance mechanical properties while maintaining biocompatibility. These findings open new avenues for its use in biomedical devices and smart materials.

From an environmental perspective, understanding the ecological impact of CAS No. 22284 567 is crucial. Recent toxicity studies indicate that it exhibits low acute toxicity to aquatic organisms under standard test conditions. However, long-term exposure effects remain under investigation, particularly in relation to bioaccumulation potential. Regulatory bodies are increasingly emphasizing the need for comprehensive environmental risk assessments to ensure sustainable use.

Looking ahead, the development of novel synthetic pathways and the exploration of new biological targets will undoubtedly shape the future of 1-methyl -methylpheny lpiperazine research. Collaborative efforts between academia and industry are expected to accelerate its translation into commercial products, addressing unmet needs in healthcare and materials innovation.